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Compound of Interest

Compound Name: (+)-JJ-74-138

Cat. No.: B15544473

For researchers, scientists, and drug development professionals, the safe handling and
disposal of investigational compounds like (+)-JJ-74-138 are paramount to ensuring a secure
laboratory environment and maintaining regulatory compliance. In the absence of a specific
Safety Data Sheet (SDS) for this novel non-competitive androgen receptor antagonist, it is
critical to adhere to established best practices for the disposal of potentially hazardous
research chemicals. This guide provides a comprehensive, step-by-step operational plan for
the proper disposal of (+)-JJ-74-138.

I. Hazard Characterization and Waste Segregation

Given that (+)-JJ-74-138 is a novel compound with an incompletely characterized toxicological
profile, it must be managed as a hazardous substance. The primary step is the careful
segregation of all waste materials associated with its use.

o Solid Waste: All materials that have come into direct contact with (+)-JJ-74-138, including
personal protective equipment (gloves, lab coats), weighing papers, contaminated vials,
pipette tips, and bench paper, should be disposed of as solid chemical waste.

e Liquid Waste: Solutions containing (+)-JJ-74-138, including residual amounts from
experimental procedures, must be collected as liquid chemical waste. It is crucial to avoid
mixing this waste with other chemical streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) guidelines to prevent unintended chemical
reactions.[1][2]
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Il. Waste Containment and Labeling

Proper containment and labeling are essential for the safe storage and subsequent disposal of
chemical waste.

o Container Selection: Use only approved, chemically resistant hazardous waste containers for
both solid and liquid waste.[3][4][5] Ensure that containers are in good condition, free from
leaks, and have secure, tight-fitting lids.[3][4] Plastic containers are often preferred over
glass to minimize the risk of breakage.[6]

o Labeling: All waste containers must be clearly and accurately labeled.[7] The label should
include:

o The words "Hazardous Waste."[8]

[¢]

The full chemical name: "(+)-JJ-74-138." Avoid using abbreviations or chemical formulas.

[8]

[¢]

An indication of the hazards (e.g., "Toxic," "Caution: Research Chemical - Handle as
Hazardous").[8]

The date when waste was first added to the container (accumulation start date).

[¢]

[¢]

For liquid waste mixtures, list all components and their approximate percentages.[6]

lll. On-site Storage and Handling

Safe interim storage of hazardous waste within the laboratory is a critical component of the
disposal process.

» Designated Storage Area: Store waste containers in a designated satellite accumulation area
that is near the point of generation and under the control of laboratory personnel.[5][8] This
area should be clearly marked with a "Hazardous Waste" sign.[5]

o Secondary Containment: All liquid waste containers must be placed in secondary
containment, such as a chemically resistant tray or tub, to contain any potential leaks or
spills.[3][5] The secondary container should be capable of holding 110% of the volume of the
largest container it holds.[5]
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e Segregation of Incompatibles: Store containers of (+)-JJ-74-138 waste away from
incompatible chemicals to prevent accidental mixing and dangerous reactions.[3][9][10]

» Container Management: Keep waste containers closed at all times, except when adding
waste.[1][3][4] Do not overfill containers; leave adequate headspace to allow for expansion.

IV. Disposal Protocol

The final disposal of (+)-JJ-74-138 must be conducted through your institution's certified
hazardous waste program.

o Contact EHS: Do not attempt to dispose of chemical waste through standard trash or down
the sanitary sewer.[4][6][11] This is a violation of environmental regulations and poses a
significant safety risk.

e Schedule a Pickup: Once a waste container is full or is no longer being used, contact your
institution's Environmental Health and Safety (EHS) department to arrange for a hazardous
waste pickup.[11][12]

o Documentation: Complete any necessary waste pickup request forms, providing accurate
information about the waste stream.[6]

o Professional Disposal: The EHS department will ensure that the waste is transported,
treated, and disposed of in accordance with all federal, state, and local regulations by a
licensed hazardous waste disposal vendor.[7]

Experimental Workflow & Disposal Pathway

The following diagram illustrates the logical flow from the use of (+)-JJ-74-138 in an
experimental setting to its final, proper disposal.
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Caption: Disposal workflow for (+)-JJ-74-138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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